Cas no 131023-37-5 (2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone)

• Product Name: 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone
• CAS No: 131023-37-5
• MF: C₁₅H₉Cl₃O
• MW: 311.590361356735
• MDL: MFCD11846253
• CID: 845026
• PubChem ID: 73553848
• Update Time: 2025-06-14

2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone
• 4-CHLOROACETYL-2,7-DICHLOROFLUORENE
• 2-chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethan-1-one
• DB-062792
• C15H9Cl3O
• 131023-37-5
• Ethanone, 2-chloro-1-(2,7-dichloro-9H-fluoren-4-yl)-
• MFCD11846253
• BS-49991
• AKOS022183481
• CS-0157639

• MDL： MFCD11846253
• Inchi： 1S/C15H9Cl3O/c16-7-14(19)13-6-11(18)5-9-3-8-4-10(17)1-2-12(8)15(9)13/h1-2,4-6H,3,7H2
• InChI Key： FUSJWQRNFMDEGH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CCl)=O)C2C3C=CC(=CC=3CC=2C=1)Cl

Computed Properties

• Exact Mass: 309.971898g/mol
• Monoisotopic Mass: 309.971898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone

Comprehensive Overview of 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone (CAS No. 131023-37-5)

2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone (CAS No. 131023-37-5) is a specialized organic compound with significant applications in pharmaceutical and material science research. This chlorinated derivative of fluorenone exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a fluorene backbone with strategically placed chlorine atoms, contributes to its reactivity and potential utility in advanced applications.

In recent years, researchers have shown growing interest in halogenated fluorenones due to their versatile applications. The presence of multiple chlorine atoms in 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone enhances its electrophilic character, making it particularly useful in cross-coupling reactions and as a building block for more complex molecular architectures. This aligns with current trends in green chemistry, where efficient synthetic pathways are highly valued.

The compound's CAS number 131023-37-5 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this material, ensuring purity and proper identification for research purposes. These analytical methods address common questions from researchers regarding compound verification and quality control.

From a synthetic perspective, 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone offers interesting possibilities for structural modification. The reactive chloroethanone moiety allows for further functionalization, while the dichlorofluorene core provides stability and potential for π-conjugation. This dual functionality makes the compound relevant to current investigations in organic electronics and photonic materials.

Storage and handling of CAS 131023-37-5 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. These safety considerations reflect the growing emphasis on laboratory safety protocols in chemical research publications.

The thermal stability of 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone has been investigated for potential high-temperature applications. Recent studies suggest that the compound maintains structural integrity at elevated temperatures, a property that attracts attention from materials scientists developing heat-resistant polymers and coatings.

In pharmaceutical research, derivatives of chlorinated fluorenones have shown interesting biological activities. While 131023-37-5 itself is primarily used as an intermediate, its structural features may contribute to the development of novel therapeutic agents. This aligns with current drug discovery trends focusing on privileged scaffolds and molecular diversity.

Environmental considerations regarding halogenated organic compounds have prompted studies on the biodegradation pathways of materials like 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone. Understanding these pathways helps address sustainability concerns in chemical manufacturing, a topic of increasing importance in modern chemistry.

The synthesis of CAS 131023-37-5 typically involves controlled chlorination reactions of fluorenone derivatives. Recent process optimization efforts have focused on improving atom economy and reducing byproduct formation, reflecting the chemical industry's commitment to greener synthetic methodologies.

Spectroscopic characterization of 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone reveals distinct absorption patterns in the UV-visible range. These optical properties are of interest for applications in organic photovoltaics and light-emitting materials, areas experiencing rapid technological advancement.

Crystallographic studies of 131023-37-5 have provided valuable insights into its molecular packing and intermolecular interactions. Such structural information is crucial for understanding the compound's physical properties and potential applications in crystal engineering.

From a regulatory perspective, 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone is not currently subject to significant restrictions, making it accessible for research purposes. However, researchers should always consult the most recent safety data sheets and regulatory updates before working with any chemical substance.

The commercial availability of CAS 131023-37-5 through specialty chemical suppliers facilitates its use in various research applications. Pricing and purity specifications vary among suppliers, reflecting the compound's niche market position and specialized applications.

Future research directions for chloro-dichlorofluorenyl ethanone derivatives may include exploration of their electrochemical properties and potential use in energy storage applications. These investigations would align with global research priorities in sustainable energy technologies.

In summary, 2-Chloro-1-(2,7-dichloro-9H-fluoren-4-yl)ethanone represents an interesting case study in functionalized polycyclic aromatic compounds. Its combination of structural features and chemical reactivity continues to attract research attention across multiple disciplines, from fundamental organic chemistry to applied materials science.